Cas no 1823885-13-7 (4-Chloro-5,7-difluoro-2-methylquinazoline)

• Product Name: 4-Chloro-5,7-difluoro-2-methylquinazoline
• CAS No: 1823885-13-7
• MF: C₉H₅ClF₂N₂
• MW: 214.599207639694
• CID: 4727947
• Update Time: 2025-05-18

4-Chloro-5,7-difluoro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,7-difluoro-2-methylquinazoline
• FCH2496810
• AX8324697

• Inchi： 1S/C9H5ClF2N2/c1-4-13-7-3-5(11)2-6(12)8(7)9(10)14-4/h2-3H,1H3
• InChI Key： LNVZUMFJAQUGKA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=CC2=NC(C)=N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-5,7-difluoro-2-methylquinazoline

Introduction to 4-Chloro-5,7-difluoro-2-methylquinazoline (CAS No. 1823885-13-7)

4-Chloro-5,7-difluoro-2-methylquinazoline (CAS No. 1823885-13-7) is a fluorinated quinazoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. Quinazoline scaffolds are well-documented for their role in drug discovery, with numerous compounds exhibiting promising pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. The introduction of fluorine and chlorine substituents into the quinazoline core further enhances its pharmacological profile by influencing electronic distribution, metabolic stability, and binding affinity to biological targets.

The compound’s molecular structure consists of a benzene ring fused with a pyridazine ring, with specific substitutions at the 4, 5, and 7 positions. The chloro group at the 4-position and the difluoro groups at the 5 and 7 positions contribute to its unique reactivity and functionality. Additionally, the presence of a methyl group at the 2-position introduces further conformational flexibility, which can be exploited to optimize binding interactions with therapeutic targets. This structural complexity makes 4-Chloro-5,7-difluoro-2-methylquinazoline a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as inhibitors of kinases and other enzymes implicated in various diseases. The fluorinated quinazolines have shown particular promise in this regard due to their ability to modulate enzyme activity through steric and electronic effects. For instance, studies have demonstrated that fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. The 4-Chloro-5,7-difluoro-2-methylquinazoline scaffold aligns well with this trend, as it combines the advantageous properties of chlorine and fluorine substituents.

One of the most compelling aspects of 4-Chloro-5,7-difluoro-2-methylquinazoline is its potential as a building block for next-generation therapeutics. Researchers have leveraged its structural features to design compounds targeting specific disease pathways. For example, modifications at the 6-position of the quinazoline ring have been explored to enhance interactions with ATP-binding pockets in kinases. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against several kinases, including those overexpressed in cancer cells. This has opened up new avenues for developing kinase inhibitors with improved selectivity and efficacy.

The synthesis of 4-Chloro-5,7-difluoro-2-methylquinazoline involves multi-step organic reactions that highlight the compound’s synthetic utility. The introduction of fluorine atoms typically requires specialized methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. The presence of both chlorine and fluorine substituents necessitates careful optimization to ensure high yields and purity. Advances in synthetic chemistry have made it possible to produce complex fluorinated quinazolines more efficiently, paving the way for large-scale applications in drug development.

From a medicinal chemistry perspective, the methyl group in 4-Chloro-5,7-difluoro-2-methylquinazoline serves as a handle for further functionalization. This allows chemists to explore diverse chemical space by introducing additional substituents or modifying existing ones. Such modifications can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, computational modeling techniques have been employed to predict how different substituents will affect the compound’s binding affinity and selectivity. These tools are invaluable in guiding synthetic efforts toward high-quality candidates for clinical evaluation.

The growing interest in fluorinated quinazolines is also driven by their potential applications beyond oncology. Emerging research indicates that these compounds may have utility in treating inflammatory diseases by modulating immune responses. For example, certain derivatives have been shown to inhibit inflammatory cytokine production by targeting specific signaling pathways. The structural features of 4-Chloro-5,7-difluoro-2-methylquinazoline, including its halogenated aromatic system, make it a promising candidate for further exploration in this area.

In conclusion,4-Chloro-5,7-difluoro-2-methylquinazoline (CAS No. 1823885-13-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential biological activities. Its role as a versatile intermediate in drug development underscores its importance in modern medicinal chemistry research. As our understanding of fluorinated heterocycles continues to evolve,4-Chloro-5,7-difluoro-2-methylquinazoline is likely to remain at the forefront of efforts aimed at discovering novel therapeutics for a wide range of diseases.